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Compound of Interest

Compound Name: 2,3,6-Trimethyloctane

Cat. No.: B13934434 Get Quote

CAS Number: 62016-33-5

Abstract
This technical guide provides a detailed overview of 2,3,6-trimethyloctane (CAS No. 62016-

33-5), a branched-chain alkane. The document is intended for researchers, scientists, and

professionals in drug development, offering a consolidated resource of its chemical and

physical properties. While extensive data on the biological activity and specific applications in

pharmacology of this particular isomer are not readily available in current literature, this paper

compiles the existing physicochemical data to serve as a foundational reference for potential

future research and applications. All quantitative data has been summarized in structured

tables for ease of reference.

Introduction
2,3,6-Trimethyloctane is a saturated hydrocarbon belonging to the alkane family. As a

branched-chain alkane, its physical and chemical properties are influenced by its specific

isomeric structure. Understanding these properties is fundamental for its potential application in

various scientific and industrial fields, including its use as a solvent, in fuel formulations, or as a

reference standard in analytical chemistry. This document aims to provide a comprehensive

summary of the currently available technical data for this compound.
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The chemical and physical properties of 2,3,6-trimethyloctane are summarized in the tables

below. This data is compiled from various chemical databases and literature sources.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₁₁H₂₄ [1][2][3]

Molecular Weight 156.31 g/mol [1][4]

IUPAC Name 2,3,6-trimethyloctane [1]

CAS Registry Number 62016-33-5 [1][2][3][5]

Boiling Point 180 °C [4][5]

Melting Point -57.06 °C (estimate) [4][5]

Density 0.7473 g/cm³ [4][5]

Refractive Index 1.4191 [4][5]

Flash Point 56.8 °C [5]

Vapor Pressure 1.22 mmHg at 25 °C [5]

Table 2: Computed Properties
Property Value Source

XLogP3 5.3 [1][4]

Exact Mass 156.187800766 Da [1][4]

Monoisotopic Mass 156.187800766 Da [1][4]

Topological Polar Surface Area 0 Å² [1]

Heavy Atom Count 11 [4]

Complexity 84 [4]

Rotatable Bond Count 5 [4]

Covalently-Bonded Unit Count 1 [4]
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Spectroscopic Information
Detailed experimental spectra for 2,3,6-trimethyloctane are not widely published. However,

the National Institute of Standards and Technology (NIST) has noted the availability of mass

spectrometry data.

Mass Spectrum (Electron Ionization): Data is available through the NIST Chemistry

WebBook.[2][3] Researchers are advised to consult this resource for detailed fragmentation

patterns.

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2,3,6-trimethyloctane is not

readily available in the reviewed literature. Branched alkanes are typically synthesized through

methods such as the alkylation of smaller alkanes or the isomerization of linear alkanes. For a

hypothetical synthesis workflow, one might consider the following general approach.

Hypothetical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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